2-(cyclopentylthio)-1-(4-fluorophenyl)-5-phenyl-1H-imidazole
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Description
2-(cyclopentylthio)-1-(4-fluorophenyl)-5-phenyl-1H-imidazole is a useful research compound. Its molecular formula is C20H19FN2S and its molecular weight is 338.44. The purity is usually 95%.
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Scientific Research Applications
Fluorescence Applications
Compounds based on the imidazole framework, such as 2-(4-cyanophenyl)-5-[4-(diethylamino)phenyl]-3H-imidazo[4,5-a]naphthalene, have been explored for their solid-state fluorescence properties. These materials show sensitive color change and fluorescence enhancement upon interaction with various organic solvents, indicating potential applications in sensing and molecular recognition (Ooyama et al., 2008).
Pharmacological Research
Research on 4,5-diaryl-2-(substituted thio)-1H-imidazoles has demonstrated significant anti-inflammatory and analgesic activities, suggesting these compounds as promising leads for drug development. Structural modifications to the imidazole core have led to derivatives with potent biological activities, offering a basis for the development of new therapeutic agents (Sharpe et al., 1985).
Antitumor Activity
Fluorinated 2-(4-aminophenyl)benzothiazoles have shown potent cytotoxicity against certain cancer cell lines in vitro, with some derivatives exhibiting significant broad-spectrum antitumor activities. This research underscores the potential of imidazole and benzothiazole derivatives in cancer therapy (Hutchinson et al., 2001).
Material Science
In materials science, the design and synthesis of novel imidazole derivatives have been aimed at developing selective COX-2 inhibitors with anti-inflammatory properties. These efforts highlight the versatility of imidazole compounds in creating new materials with specific biological activities (Almansa et al., 2003).
Kinase Inhibition for Disease Treatment
Targeting specific enzymes such as p38 MAP kinase, research on substituted imidazoles has identified potent inhibitors that could be beneficial in treating diseases associated with inflammation and TNF-α release. The development of these inhibitors underscores the therapeutic potential of imidazole derivatives in disease modulation (Koch et al., 2008).
Properties
IUPAC Name |
2-cyclopentylsulfanyl-1-(4-fluorophenyl)-5-phenylimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2S/c21-16-10-12-17(13-11-16)23-19(15-6-2-1-3-7-15)14-22-20(23)24-18-8-4-5-9-18/h1-3,6-7,10-14,18H,4-5,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIVJTBLJUMCXJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)SC2=NC=C(N2C3=CC=C(C=C3)F)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.